Cas no 921770-80-1 (3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)-)

3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)- structure
921770-80-1 structure
Product name:3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)-
CAS No:921770-80-1
MF:C14H22O3
MW:238.32268
CID:743209
PubChem ID:15946917

3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)-
    • 921770-80-1
    • DTXSID40580199
    • (1R,5R)-5-(1,4-Dioxaspiro[4.5]decan-2-yl)cyclohex-3-en-1-ol
    • Inchi: InChI=1S/C14H22O3/c15-12-6-4-5-11(9-12)13-10-16-14(17-13)7-2-1-3-8-14/h4-5,11-13,15H,1-3,6-10H2/t11-,12+,13+/m0/s1
    • InChI Key: ULXXBEMEBOXUCK-YNEHKIRRSA-N
    • SMILES: C1CCC2(CC1)OCC(O2)C3CC(CC=C3)O

Computed Properties

  • Exact Mass: 238.15689456g/mol
  • Monoisotopic Mass: 238.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų
  • XLogP3: 2.2

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